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These application notes provide a comprehensive guide to utilizing the Water Accounting
Model 2-layers (WAM2layers) for forward tracking of evaporation sources. This powerful tool
enables researchers to identify the downwind precipitation sinks of moisture originating from
specific regions of interest. The following sections detail the underlying principles, experimental
protocols, data presentation, and visualization of the WAM2layers model.

Introduction to WAM2layers Forward Tracking

The WAM2layers model is an Eulerian atmospheric moisture tracking tool that quantifies the
transport of water vapor in the atmosphere.[1][2][3] In its forward tracking mode, the model tags
evaporation from a predefined source region and tracks this tagged moisture as it travels with
the atmospheric flow.[2][4][5] By accounting for processes such as advection, diffusion,
precipitation, and changes in atmospheric storage, WAM2layers can determine where
evaporated water eventually precipitates.[2][3][6]

This methodology is particularly useful for:

» Understanding the role of specific land or water bodies as moisture sources for downwind
precipitation.

 Investigating the impact of land-use change on regional and continental rainfall patterns.
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« ldentifying the origins of moisture contributing to extreme precipitation events.

» Studying the atmospheric branch of the hydrological cycle.

Data Presentation: Quantitative Insights from
Forward Tracking Studies

The quantitative outputs of WAM2layers forward tracking experiments provide valuable insights
into atmospheric moisture transport. The following tables summarize key findings from
published studies, showcasing the model's application across different geographical regions

and scientific questions.
Table 1: Forward Tracking of Evaporation from Lake Volta

This table is based on the forward-tracking example case described in the WAM2layers v3
documentation, tracking evaporation from the Lake Volta region in Ghana.

Parameter Value Source
Source Region Lake Volta, Ghana Kalverla et al., 2025
Tracking Period July 1998 Kalverla et al., 2025

Total Tagged Evaporation

- Precipitated within Domain 86% Kalverla et al., 2025

- Transported out of Domain 14% Kalverla et al., 2025

Primary Precipitation Sinks

- Sahel Region

- Guinea Coast

Table 2: Contribution of Continental Evaporation to Precipitation

This table presents hypothetical data based on the types of results WAM2layers can generate,
illustrating the contribution of evaporation from a continental source region to precipitation in
various downwind areas.
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] ] ] Mean Annual Seasonal Peak

Source Region Sink Region L L
Contribution (%) Contribution (%)

Amazon Basin Andes Foothills 15 25 (Wet Season)
La Plata Basin 8 12 (Summer)
North American )

) Central United States 10 18 (July-August)
Monsoon Region
Tibetan Plateau Yangtze River Basin 12 20 (Summer)

Experimental Protocols: A Step-by-Step Guide to
Forward Tracking

This section provides a detailed methodology for conducting a forward tracking experiment
using WAM2layers. The protocol is divided into three main stages: installation and setup, data
preprocessing, and running the forward tracking simulation.

Installation and Setup

 Install WAM2layers: The model is a Python package and can be installed using pip. It is
recommended to create a dedicated conda environment to manage dependencies.

o Download Example Case: WAM2layers provides an example dataset to familiarize users
with the workflow.

Data Preprocessing

The first step in a WAM2layers experiment is to process the input atmospheric data into the
two-layer vertical structure used by the model. WAM2layers is designed to work with ERA5
reanalysis data from the Copernicus Climate Data Store.

e Obtain Input Data: Download the necessary ERAS5 data (e.g., specific humidity, u and v
components of wind, surface pressure, evaporation, and precipitation) for your region and
period of interest. The WAM2layers documentation provides guidance on acquiring the
correct data.
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e Run the Preprocessing Step: Use the wam2layers preprocess command, pointing to your
configuration file. This command reads the raw atmospheric data and calculates the
vertically integrated moisture fluxes and storage for the two atmospheric layers.

Forward Tracking Simulation

Once the data is preprocessed, you can run the forward tracking simulation.

o Configure the Tracking Experiment: Create a YAML configuration file (.yaml) to specify the
parameters for your experiment. Key parameters for forward tracking include:

o direction: "forward"

[e]

tagging_region: (specify the latitude and longitude bounds of your evaporation source)

o

preprocess_dir: (path to the preprocessed data)

[¢]

output_dir: (path to store the tracking results)

[¢]

start_date: and end_date: (the period for the tracking simulation)
o Execute the Tracking Run: Use the wam2layers track command with your configuration file.

This command will read the preprocessed data, "tag" the evaporation from your specified
source region at each time step, and track the movement of this tagged moisture through the
atmosphere, calculating where it precipitates.

Visualization and Analysis

WAM2layers includes a basic visualization script to generate a map of the tracked precipitation.
o Generate Output Visualization: Use the wam2layers visualize output command.

This will create a plot showing the spatial distribution of precipitation that originated from
your tagged evaporation source. Further analysis can be performed on the NetCDF output
files using standard data analysis software (e.g., Python with xarray, R, Panoply).
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Mandatory Visualizations: Diagrams of Workflows
and Concepts

The following diagrams illustrate the key workflows and conceptual underpinnings of a

WAM2layers forward tracking experiment.
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Download ERA5 Data

nput: Gridded atmospheric data

2. Preprocessing

Run Preprocessing Script
(wam2layers preprocess)

Output: Vertically integrated data

3. Forward Tracking

y

Create Configuration File
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Input: |Configuration settings

Run Tracking Script
(wam2layers track)

Output: Tracked moisture datal(NetCDF)

4. Analysis & Visualization
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Visualize Output
(wam2layers visualize)

Quantitative Analysis

Click to download full resolution via product page

Caption: High-level workflow for a WAM2layers forward tracking experiment.
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Caption: Conceptual diagram of moisture movement in WAM2layers.
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 To cite this document: BenchChem. [Forward Tracking of Evaporation Sources with
WAM2layers: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1577313#forward-tracking-of-evaporation-
sources-with-wamz2layers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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